molecular formula C12H12ClNO B115803 1-(3-chloropropyl)quinolin-2(1H)-one CAS No. 153877-06-6

1-(3-chloropropyl)quinolin-2(1H)-one

Cat. No.: B115803
CAS No.: 153877-06-6
M. Wt: 221.68 g/mol
InChI Key: GMXGOGZCZKBXRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Chloropropyl)quinolin-2(1H)-one is a quinolinone derivative characterized by a 3-chloropropyl substituent at the 1-position of the quinolin-2(1H)-one core. This compound serves as a critical intermediate in medicinal chemistry, particularly in synthesizing dopamine D2 receptor ligands. For example, it reacts with hydroxyquinolinones via O-alkylation to generate compounds with high selectivity for dopamine receptors, which are pivotal in neuropharmacology and positron emission tomography (PET) imaging studies . The quinolin-2(1H)-one scaffold itself is pharmacologically privileged, appearing in antitumor, antiviral, and receptor antagonist agents .

Properties

CAS No.

153877-06-6

Molecular Formula

C12H12ClNO

Molecular Weight

221.68 g/mol

IUPAC Name

1-(3-chloropropyl)quinolin-2-one

InChI

InChI=1S/C12H12ClNO/c13-8-3-9-14-11-5-2-1-4-10(11)6-7-12(14)15/h1-2,4-7H,3,8-9H2

InChI Key

GMXGOGZCZKBXRC-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C=CC(=O)N2CCCCl

Canonical SMILES

C1=CC=C2C(=C1)C=CC(=O)N2CCCCl

Synonyms

2(1H)-Quinolinone,1-(3-chloropropyl)-(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Quinolin-2(1H)-one Derivatives

Structural and Functional Modifications

The biological activity of quinolin-2(1H)-one derivatives is highly dependent on substituents and structural modifications. Below is a comparative analysis of key analogs:

Table 1: Comparison of 1-(3-Chloropropyl)quinolin-2(1H)-one with Analogous Compounds
Compound Name Substituents/Modifications Synthesis Method Biological Activity/Application Key Differentiators References
1-(3-Chloropropyl)quinolin-2(1H)-one 3-Chloropropyl at position 1 O-alkylation of hydroxyquinolinone Dopamine D2 receptor ligands Hydrophobic chain; halogen enhances electrophilicity
Pyrrolo[3,2,1-ij]quinolin-2(1H)-one derivatives Fused pyrrolo ring at C6–C8 Molecular hybridization FXa/FXIa inhibitors (anticoagulant) Rigid fused ring improves target binding
3,4-Dihydroquinolin-2(1H)-one derivatives 3-Carbon linker with dimethylamine/pyrrolidine Nucleophilic displacement Potential CNS-targeting agents Basic amines enhance receptor interaction
4-Hydroxyquinolin-2(1H)-ones 4-Hydroxy group, morpholinomethyl at C3 Condensation reactions Anticancer, antimicrobial Hydroxy group increases solubility
7-Chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one Chloro, fluoro, cyclopropyl substituents Not specified Broad research applications Halogens improve metabolic stability
Isoxazoline-incorporated 2-quinolones Isoxazoline ring at position 3 Cyclization with hydroxylamine Antimicrobial, anti-inflammatory Heterocyclic ring diversifies interactions
1-Methylquinolin-2(1H)-one Methyl group at position 1 Standard alkylation Not specified (structural analog) Smaller substituent reduces steric hindrance

Physicochemical Properties

  • Lipophilicity : The chloropropyl group increases logP compared to methyl or hydroxy-substituted analogs, impacting membrane permeability.
  • Metabolic Stability: Halogenated analogs (e.g., 7-chloro-6-fluoro derivatives) resist oxidative metabolism better than non-halogenated compounds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.